Cas no 1150114-66-1 (3-Carboxy-5-methylphenylboronic Acid)

• Product Name: 3-Carboxy-5-methylphenylboronic Acid
• CAS No: 1150114-66-1
• MF: C₈H₉BO₄
• MW: 179.965662717819
• MDL: MFCD12025977
• CID: 827835
• PubChem ID: 46739530
• Update Time: 2025-04-19

3-Carboxy-5-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Borono-5-methylbenzoic acid
• 3-Carboxy-5-methylphenylboronic acid
• BENZOIC ACID, 3-BORONO-5-METHYL-
• MFCD12025977
• AKOS006315557
• CS-0174387
• 1150114-66-1
• DTXSID60675132
• AWB11466
• SCHEMBL9937809
• AS-60997
• D71591
• 3-(DIHYDROXYBORANYL)-5-METHYLBENZOIC ACID
• 3-Borono-5-methylbenzoicacid
• 3-Carboxy-5-methylphenylboronic Acid

• MDL： MFCD12025977
• Inchi： 1S/C8H9BO4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： LGRLKFHVFRMHOZ-UHFFFAOYSA-N
• SMILES： OB(C1=CC(C(=O)O)=CC(C)=C1)O

Computed Properties

• Exact Mass: 180.05900
• Monoisotopic Mass: 180.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: -0.62700